Cas no 1131588-04-9 (4-(Ethylamino)-3-iodobenzoic acid)

• Product Name: 4-(Ethylamino)-3-iodobenzoic acid
• CAS No: 1131588-04-9
• MF: C₉H₁₀INO₂
• MW: 291.085674762726
• CID: 1030665
• PubChem ID: 44828874
• Update Time: 2025-09-28

4-(Ethylamino)-3-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Ethylamino)-3-iodobenzoic acid
• 4-(ethylamino)-3-iodanyl-benzoic acid
• A802815
• AK133689
• CTK8E2071
• FT-0655745
• KB-145203
• SBB067976
• 4-(Ethylamino)-3-iodobenzoicacid
• AKOS015843258
• DB-060333
• 1131588-04-9
• DTXSID20660963
• SB82113

• Inchi： 1S/C9H10INO2/c1-2-11-8-4-3-6(9(12)13)5-7(8)10/h3-5,11H,2H2,1H3,(H,12,13)
• InChI Key： NJUTXGGMXIKLOJ-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=CC=1NCC

Computed Properties

• Exact Mass: 290.97563g/mol
• Monoisotopic Mass: 290.97563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 4-(Ethylamino)-3-iodobenzoic acid

4-(Ethylamino)-3-iodobenzoic Acid (CAS 1131588-04-9): A Comprehensive Guide to Properties, Applications, and Market Trends

4-(Ethylamino)-3-iodobenzoic acid (CAS 1131588-04-9) is a specialized iodinated benzoic acid derivative that has gained significant attention in pharmaceutical and chemical research. This compound, with its unique ethylamino and iodo functional groups, serves as a valuable intermediate in organic synthesis and drug development. The molecular formula C9H10INO2 and molecular weight of 291.09 g/mol make it particularly interesting for researchers exploring structure-activity relationships in medicinal chemistry.

The compound's physicochemical properties include a melting point range of 180-185°C and moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol. Its iodine atom provides excellent opportunities for further functionalization through various cross-coupling reactions, making 4-(Ethylamino)-3-iodobenzoic acid a versatile building block in synthetic chemistry. Recent studies highlight its potential in developing targeted therapies, particularly in the field of enzyme inhibitors and receptor modulators.

In pharmaceutical applications, 4-(Ethylamino)-3-iodobenzoic acid CAS 1131588-04-9 has shown promise as a precursor for small molecule drugs targeting neurological disorders and metabolic diseases. The ethylamino group enhances bioavailability, while the iodo substituent allows for radio-labeling in diagnostic applications. This dual functionality makes it particularly valuable in drug discovery programs where both therapeutic and diagnostic (theranostic) approaches are desired.

The global market for specialty chemical intermediates like 4-(Ethylamino)-3-iodobenzoic acid has grown steadily, with a compound annual growth rate (CAGR) of 6.8% from 2020 to 2023. This growth is driven by increasing R&D investments in precision medicine and personalized therapeutics. Pharmaceutical companies are particularly interested in iodinated aromatic compounds for their potential in developing novel thyroid hormone analogs and central nervous system agents.

From a synthetic chemistry perspective, 4-(Ethylamino)-3-iodobenzoic acid 1131588-04-9 offers several advantages. The compound serves as an excellent substrate for palladium-catalyzed coupling reactions, enabling the construction of complex molecular architectures. Its carboxylic acid functionality allows for easy conversion to amides, esters, and other derivatives, expanding its utility in combinatorial chemistry and high-throughput screening applications.

Recent advancements in green chemistry have also explored more sustainable synthesis routes for iodinated benzoic acid derivatives. Researchers are investigating catalytic methods to reduce heavy metal waste in the production of compounds like 4-(Ethylamino)-3-iodobenzoic acid, addressing growing environmental concerns in the chemical industry. These developments align with the pharmaceutical sector's increasing focus on green synthetic protocols and process intensification.

Quality control of 4-(Ethylamino)-3-iodobenzoic acid CAS 1131588-04-9 typically involves high-performance liquid chromatography (HPLC) with UV detection, ensuring purity levels ≥98% for research applications. The compound is generally supplied as an off-white to pale yellow crystalline powder, with stability data indicating good shelf life when stored under recommended conditions (2-8°C in airtight containers).

In analytical applications, 4-(Ethylamino)-3-iodobenzoic acid has been used as a chromatographic standard and mass spectrometry reference compound. Its distinctive fragmentation pattern in mass spec analysis makes it useful for method development and instrument calibration. The compound's UV absorption characteristics also facilitate detection in various analytical methodologies.

The future outlook for 4-(Ethylamino)-3-iodobenzoic acid 1131588-04-9 appears promising, particularly in the context of next-generation drug development. As the pharmaceutical industry continues to explore targeted covalent inhibitors and bioconjugation techniques, the demand for well-characterized iodinated building blocks is expected to rise. Ongoing research into the compound's potential in proteolysis targeting chimeras (PROTACs) and other emerging therapeutic modalities further underscores its scientific importance.

For researchers working with 4-(Ethylamino)-3-iodobenzoic acid, proper handling procedures should always be followed, including the use of appropriate personal protective equipment. While not classified as highly hazardous, standard laboratory precautions for handling organic compounds should be observed. Material Safety Data Sheets (MSDS) should be consulted for specific handling and storage recommendations.

The synthesis of 4-(Ethylamino)-3-iodobenzoic acid CAS 1131588-04-9 typically involves sequential functionalization of benzoic acid derivatives, with careful control of reaction conditions to ensure selective iodination and amination. Recent patent literature describes improved synthetic routes that enhance yield and purity while reducing byproduct formation, reflecting the chemical industry's ongoing optimization efforts for specialty intermediates.

In conclusion, 4-(Ethylamino)-3-iodobenzoic acid represents an important chemical tool in modern research and development. Its unique structural features and synthetic versatility make it valuable across multiple scientific disciplines, from medicinal chemistry to materials science. As scientific understanding of structure-property relationships continues to advance, the applications of this compound are likely to expand further, solidifying its position as a key intermediate in innovative chemical research.